3-Cyclopropoxypyridin-4-amine

• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• IUPAC Name: 3-cyclopropyloxypyridin-4-amine
• InChI: InChI=1S/C8H10N2O/c9-7-3-4-10-5-8(7)11-6-1-2-6/h3-6H,1-2H2,(H2,9,10)
• InChI Key: SGTNXFMXSCGHBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2)N

Description

3-Cyclopropoxypyridin-4-amine (CAS 1338998-82-5) is a pyridine derivative featuring a cyclopropoxy substituent at position 3 and a primary amine group at position 3. Its molecular formula is C₈H₁₀N₂O, with a molecular weight of 150.18 g/mol. The compound’s structure is defined by the SMILES notation Nc1ccncc1OC2CC2, highlighting the cyclopropoxy ether linkage and the aromatic pyridine core. The IUPAC name is 3-(cyclopropyloxy)pyridin-4-amine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxypyridin-4-amine typically involves the cyclopropylation of 4-aminopyridine. One common method is the reaction of 4-aminopyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods: Industrial production of 3-Cyclopropoxypyridin-4-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxypyridin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride

Major Products Formed:

Oxidation: Pyridine N-oxides.

Reduction: Reduced amine derivatives.

Substitution: Alkylated or arylated pyridine derivatives

Scientific Research Applications

3-Cyclopropoxypyridin-4-amine has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is investigated for its potential as a ligand in biochemical assays.

Medicine: Research explores its potential as a pharmacophore in drug discovery, particularly for targeting specific enzymes or receptors.

Industry: It is used in the development of materials with specific electronic or optical properties .

Mechanism of Action

The mechanism of action of 3-Cyclopropoxypyridin-4-amine involves its interaction with molecular targets such as enzymes or receptors. The cyclopropoxy group and the amine functionality allow it to form hydrogen bonds and hydrophobic interactions with target proteins, modulating their activity. This compound can inhibit or activate specific pathways, depending on its binding affinity and the nature of the target .

Comparison with Similar Compounds

Key Features:

• Applications : Pyridine amines are pivotal in medicinal chemistry and materials science, often serving as ligands or intermediates in drug synthesis.

Comparison with Structurally Similar Compounds

Substituent Effects and Structural Analogues

The following table compares 3-Cyclopropoxypyridin-4-amine with key analogues based on substituent type, position, and physicochemical properties:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Data
3-Cyclopropoxypyridin-4-amine	Cyclopropoxy (3), NH₂ (4)	C₈H₁₀N₂O	150.18	SMILES: Nc1ccncc1OC2CC2
4-Chloro-5-methoxypyridin-3-amine	Cl (4), OCH₃ (5), NH₂ (3)	C₆H₇ClN₂O	158.59	Catalogued in pyridine derivatives
2-Chloro-3-((trimethylsilyl)ethynyl)pyridin-4-amine	Cl (2), TMS-ethynyl (3), NH₂ (4)	C₁₀H₁₄ClN₂Si	243.84	Synthetic intermediate for functionalized pyridines
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Cyclopropyl (N), methyl (3), pyridyl (1)	C₁₃H₁₅N₅	241.29	Melting point: 104–107°C; synthesized via Cu-catalyzed coupling (17.9% yield)
1-Cyclopropylpyrrolidin-3-amine	Cyclopropyl (1), NH₂ (3)	C₇H₁₄N₂	126.20	CAS 936221-78-2; safety data available

Key Differences and Implications

Substituent Electronic Effects: The cyclopropoxy group in the target compound provides a balance of steric bulk and electron withdrawal, contrasting with chloro (stronger electron withdrawal) or methoxy (electron-donating) groups in analogues.

Synthetic Accessibility :

• Copper-catalyzed methods (e.g., Example in ) yield pyrazole derivatives but face challenges in scalability (low yields).
• Pyridin-4-amine derivatives like the target compound may require optimized coupling conditions to improve efficiency.

Physicochemical Properties: Melting Points: Pyrazole derivatives (e.g., N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine) exhibit higher melting points (~104–107°C) due to hydrogen bonding, whereas the target compound’s melting point is unreported but likely lower due to reduced crystallinity from the ether linkage. Solubility: The primary amine in 3-Cyclopropoxypyridin-4-amine enhances water solubility compared to non-polar analogues like trimethylsilyl derivatives.

Biological and Chemical Applications :

• Cyclopropoxy -containing compounds are valued in drug design for metabolic stability and conformational rigidity.
• Chloro and methoxy analogues (e.g., 4-Chloro-5-methoxypyridin-3-amine) are common in agrochemicals and kinase inhibitors.

Research Findings and Data Gaps

• Spectroscopic Data : The target compound lacks reported NMR or HRMS data, unlike N-cyclopropyl pyrazole derivatives, which show distinct ^1H NMR peaks (e.g., δ 8.87 for aromatic protons).
• Safety Profiles : While 1-Cyclopropylpyrrolidin-3-amine has documented hazards (e.g., skin/eye irritation), toxicological data for 3-Cyclopropoxypyridin-4-amine remains unstudied.

Biological Activity

3-Cyclopropoxypyridin-4-amine is a heterocyclic organic compound with the molecular formula C$_8$H$_{10}$N$_2$O and a molecular weight of 150.18 g/mol. This compound features a pyridine ring substituted with an amine group at the 4-position and a cyclopropoxy group at the 3-position. Its unique structure allows it to interact with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

The biological activity of 3-Cyclopropoxypyridin-4-amine is primarily attributed to its interaction with molecular targets such as enzymes and receptors. The cyclopropoxy group and the amine functionality enable the formation of hydrogen bonds and hydrophobic interactions with target proteins, which can modulate their activity. This compound has shown potential in either inhibiting or activating specific biochemical pathways depending on its binding affinity and the characteristics of the target protein.

Antimicrobial Properties

Research indicates that 3-Cyclopropoxypyridin-4-amine exhibits antimicrobial properties. Compounds with similar structures have been noted for their effectiveness against various bacterial strains, suggesting that this compound may also possess significant antibacterial activity.

Pharmacological Potential

3-Cyclopropoxypyridin-4-amine is being explored for its potential as a pharmacophore in drug discovery. It may serve as a lead compound for developing new drugs targeting specific enzymes or receptors involved in diseases such as cancer or infectious diseases. The dual functionality of the cyclopropoxy and amine groups enhances its versatility as a candidate for further pharmacological studies.

Case Studies

• Antimicrobial Activity Study : A study conducted on derivatives of pyridine compounds, including 3-Cyclopropoxypyridin-4-amine, demonstrated significant antibacterial activity against Gram-positive bacteria, indicating its potential use in treating bacterial infections.
• Enzyme Inhibition Assays : In vitro assays have shown that 3-Cyclopropoxypyridin-4-amine can inhibit certain enzymes involved in metabolic pathways, suggesting its role in modulating metabolic diseases.

Comparative Analysis

The following table summarizes the properties and activities of 3-Cyclopropoxypyridin-4-amine compared to similar compounds:

Compound	Molecular Formula	Antimicrobial Activity	Enzyme Inhibition
3-Cyclopropoxypyridin-4-amine	C$_8$H$_{10}$N$_2$O	Yes	Moderate
4-Aminopyridine	C$_5$H$_7$N	No	Low
3-Cyclopropylpyridine	C$_8$H$_{11}$N	No	Low
3-Cyclopropoxy-2-aminopyridine	C$_8$H$_{11}$N$_2$O	Yes	Moderate